Cas no 85258-19-1 (5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde)

• Product Name: 5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde
• CAS No: 85258-19-1
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 1835527
• PubChem ID: 2839332
• Update Time: 2025-06-13

5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-METHOXY-2-METHYL-2,3-DIHYDRO-1-BENZOFURAN-6-CARBALDEHYDE
• (2R)-5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde
• 2,3-dihydro-5-methoxy-2-methyl-6-Benzofurancarboxaldehyde
• DB-076308
• 5-Methoxy-2-methyl-2,3-dihydrobenzofuran-6-carbaldehyde
• G56286
• 5-methoxy-2-methyl-2,3-dihydro-benzofuran-6-carbaldehyde
• Z57054212
• MLS000878100
• DTXSID60385587
• AKOS001103032
• HMS2669A19
• MFCD00593929
• 85258-19-1
• EN300-11637
• F3308-1955
• SMR000376985
• 6-Benzofurancarboxaldehyde, 2,3-dihydro-5-methoxy-2-methyl-
• Cambridge id 5281422
• CHEMBL1508340
• CS-0223700
• 5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde

• Inchi： 1S/C11H12O3/c1-7-3-8-4-10(13-2)9(6-12)5-11(8)14-7/h4-7H,3H2,1-2H3
• InChI Key： WGJIDYXHUPHEFP-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=O)C(=CC=2CC1C)OC

Computed Properties

• Exact Mass: 192.079
• Monoisotopic Mass: 192.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.163
• Boiling Point: 318.6°C at 760 mmHg
• Flash Point: 137.5°C
• Refractive Index: 1.561

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde

Recent Advances in the Study of 5-Methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde (CAS: 85258-19-1)

In recent years, the compound 5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde (CAS: 85258-19-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic aldehyde, characterized by its benzofuran core and methoxy substituent, has shown promising potential in various therapeutic applications. The latest research has focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug discovery and development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde, highlighting a novel catalytic method that improves yield and purity. The researchers employed palladium-catalyzed cross-coupling reactions, which demonstrated high efficiency and selectivity. This advancement is particularly significant for scaling up production while maintaining the compound's structural integrity, a critical factor for its application in pharmaceutical formulations.

Pharmacological investigations have revealed that 5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde exhibits notable anti-inflammatory and antioxidant activities. In vitro studies using human cell lines demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its antioxidant properties were attributed to the scavenging of reactive oxygen species (ROS), which could be leveraged in neurodegenerative disease research.

Further research has delved into the compound's interaction with biological targets. Molecular docking studies indicated that 5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde binds selectively to the active site of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This finding aligns with its observed anti-inflammatory effects and opens avenues for designing COX-2 inhibitors with improved specificity and reduced side effects compared to existing drugs.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde. Recent pharmacokinetic studies in animal models revealed moderate bioavailability and rapid metabolism, necessitating further structural modifications to enhance its therapeutic efficacy. Researchers are currently exploring prodrug strategies and nanoformulations to address these limitations.

In conclusion, 5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde (CAS: 85258-19-1) represents a versatile scaffold with significant potential in drug development. Ongoing research aims to refine its synthesis, elucidate its mechanisms of action, and improve its pharmacological properties. These efforts could pave the way for novel therapeutics targeting inflammation, oxidative stress, and related pathologies.